Cas no 2228401-75-8 (tert-butyl N-{1-2-(1-aminocyclopropyl)propan-2-ylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-2-(1-aminocyclopropyl)propan-2-ylcyclohexyl}carbamate
• CAS No: 2228401-75-8
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 6463752
• PubChem ID: 165680837
• Update Time: 2025-05-24

tert-butyl N-{1-2-(1-aminocyclopropyl)propan-2-ylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-2-(1-aminocyclopropyl)propan-2-ylcyclohexyl}carbamate
• EN300-1885125
• tert-butyl N-{1-[2-(1-aminocyclopropyl)propan-2-yl]cyclohexyl}carbamate
• 2228401-75-8

• Inchi： 1S/C17H32N2O2/c1-14(2,3)21-13(20)19-17(9-7-6-8-10-17)15(4,5)16(18)11-12-16/h6-12,18H2,1-5H3,(H,19,20)
• InChI Key： BUQPYXRSCIDDOE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)C(C)(C)C1(CC1)N)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-2-(1-aminocyclopropyl)propan-2-ylcyclohexyl}carbamate

Latest Research Insights on tert-butyl N-{1-2-(1-aminocyclopropyl)propan-2-ylcyclohexyl}carbamate (CAS: 2228401-75-8)

The compound tert-butyl N-{1-2-(1-aminocyclopropyl)propan-2-ylcyclohexyl}carbamate (CAS: 2228401-75-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, particularly its cyclopropyl and cyclohexyl moieties, which contribute to its stability and bioactivity. Researchers have explored its role as a key intermediate in the synthesis of novel protease inhibitors, with promising results in preclinical models of inflammatory and oncological diseases. The compound's mechanism of action appears to involve selective binding to specific enzymatic pockets, thereby modulating critical signaling pathways.

Advanced synthetic methodologies have been developed to optimize the production of tert-butyl N-{1-2-(1-aminocyclopropyl)propan-2-ylcyclohexyl}carbamate, with a focus on improving yield and purity. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters detail innovative catalytic approaches that enhance the efficiency of its synthesis. These advancements are crucial for scaling up production and facilitating further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's low cytotoxicity and favorable pharmacokinetic profile, making it a viable candidate for further drug development. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential applications for treating neurological disorders. Collaborative research efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities.

In conclusion, tert-butyl N-{1-2-(1-aminocyclopropyl)propan-2-ylcyclohexyl}carbamate represents a promising scaffold in medicinal chemistry. Its unique structural attributes, combined with its biological activity and synthetic accessibility, position it as a valuable tool for future therapeutic innovations. Ongoing research aims to elucidate its full pharmacological potential and translate these findings into clinical applications.